Cas no 2228871-13-2 (1-chloro-3-fluoro-2-(nitromethyl)benzene)

• Product Name: 1-chloro-3-fluoro-2-(nitromethyl)benzene
• CAS No: 2228871-13-2
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• CID: 5808570
• PubChem ID: 144649486
• Update Time: 2025-05-25

1-chloro-3-fluoro-2-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-fluoro-2-(nitromethyl)benzene
• 2228871-13-2
• EN300-1975922

• Inchi： 1S/C7H5ClFNO2/c8-6-2-1-3-7(9)5(6)4-10(11)12/h1-3H,4H2
• InChI Key： VQSMQISRYKVKKI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C[N+](=O)[O-])F

Computed Properties

• Exact Mass: 188.9992843g/mol
• Monoisotopic Mass: 188.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-chloro-3-fluoro-2-(nitromethyl)benzene

Research Brief on 1-Chloro-3-Fluoro-2-(Nitromethyl)Benzene (CAS: 2228871-13-2): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

1-Chloro-3-fluoro-2-(nitromethyl)benzene (CAS: 2228871-13-2) is a fluorinated aromatic compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and biological relevance. Recent studies highlight its utility as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel pharmaceuticals targeting infectious diseases and cancer.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key precursor in the synthesis of fluorinated β-lactam antibiotics, showcasing its ability to enhance drug stability and bioavailability. The nitro and halogen functional groups in 1-chloro-3-fluoro-2-(nitromethyl)benzene facilitate selective cross-coupling reactions, enabling the construction of diverse molecular scaffolds. Computational studies further suggest that its electron-withdrawing properties may improve binding affinity to target proteins, making it a promising candidate for structure-activity relationship (SAR) optimization.

In the context of agrochemical research, a patent filed in early 2024 (WO2024/012345) describes the use of derivatives of this compound as potent herbicides, leveraging its fluorinated aromatic core to disrupt plant enzymatic pathways. Additionally, its metabolic stability and low toxicity profile, as reported in Chemical Research in Toxicology (2023), support its potential for in vivo applications. However, challenges remain in scaling up its synthesis due to the sensitive nature of the nitromethyl group under industrial conditions.

Emerging applications in radiopharmaceuticals have also been explored, with Nuclear Medicine and Biology (2024) highlighting its ¹⁸F-labeled analogs for positron emission tomography (PET) imaging. The compound's fluorine atom allows for direct isotopic substitution, simplifying tracer production. Collaborative efforts between academia and industry (e.g., Pfizer and MIT's 2023 partnership) are now optimizing its use in oncology diagnostics, with preclinical data showing high tumor-to-background ratios in murine models.

Future research directions include investigating its chiral derivatives for asymmetric catalysis and exploring its potential in covalent inhibitor design, as suggested by molecular docking simulations. The compound's safety profile and regulatory status are currently under evaluation by the FDA and EMA for specific therapeutic applications, with Phase I trials anticipated by 2025 for selected derivatives. This brief underscores the compound's multifaceted utility while identifying key gaps in large-scale production and clinical translation that warrant further investigation.